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Compound of Interest

2-(2-Dimethylamino-ethylamino)-
Compound Name:
ethanol

cat. No.: B1268181

This technical guide provides a comprehensive overview of 2-[2-
(Dimethylamino)ethoxy]ethanol, a versatile organic compound with significant applications in
industrial chemistry. This document is intended for researchers, scientists, and drug
development professionals, offering detailed information on its synonyms, physicochemical
properties, synthesis, analysis, and key applications.

Chemical Identity and Synonyms

2-[2-(Dimethylamino)ethoxy]ethanol is known by a multitude of synonyms and alternative
names in commercial and scientific literature. A comprehensive list is provided below to aid in
its identification.

Table 1: Synonyms and Alternative Names for 2-[2-(Dimethylamino)ethoxy]ethanol
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Type

Name Source

IUPAC Name

2-[2-

. . PubChem[1]
(dimethylamino)ethoxy]ethanol

N,N-
Common Synonyms ( ) ) Wikipedia[2]
Dimethylaminoethoxy)ethanol

2-(2- )

] ) Ataman Kimya
Dimethylaminoethoxy)ethanol
2-(2-N,N- L

] ) Wikipedia[2]
Dimethylaminoethoxy)ethanol
Dimethylaminoethoxyethanol Ataman Kimya
N,N-Dimethyldiglycolamine PubChem[1], Wikipedia[2]
Ethanol, 2-[2- .

] ) Ataman Kimya
(dimethylamino)ethoxy]-
Ethylene Glycol Mono|[2- ]

) ] Ataman Kimya
(dimethylamino)ethyl] Ether
Trade Names/Codes Jeffcat ZR 70
Kaolizer 26
Lupragen N 107
Niax DMEE
PC CAT NP 70
Tegoamin DMEE
Texacat ZR-70
Toyocat RX 3
Registry Numbers CAS Number: 1704-62-7 Sigma-Aldrich[3]
EC Number: 216-940-1 Sigma-Aldrich[3]
UNII: C3YTX30172 PubChem[1]
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Other Identifiers NSC 3146 PubChem[1]

DMAE-EO

Physicochemical Properties

A summary of the key physicochemical properties of 2-[2-(Dimethylamino)ethoxy]ethanol is
presented in the table below.

Table 2: Physicochemical Properties of 2-[2-(Dimethylamino)ethoxy]ethanol

Property Value Source

Molecular Formula C6H15N0O2 PubChem[1]

Molecular Weight 133.19 g/mol PubChem[1], Sigma-Aldrich[3]
Appearance Colorless to pale yellow liquid Ataman Kimya

Odor Amine-like Ataman Kimya

Density 0.954 g/mL at 25 °C Sigma-Aldrich[3]

Boiling Point 95 °C at 15 mmHg Sigma-Aldrich[3]

Flash Point 93 °C (closed cup) Sigma-Aldrich[3]

Refractive Index n20/D 1.442 Sigma-Aldrich[3]

Solubility Miscible with water Ataman Kimya

Synthesis and Purification

The primary industrial synthesis of 2-[2-(Dimethylamino)ethoxy]ethanol involves the reaction of
dimethylamine with diethylene glycol or the reaction of N,N-dimethylethanolamine with ethylene
oxide.[4]

Experimental Protocol: Synthesis from N,N-
Dimethylethanolamine and Ethylene Oxide (Generalized)
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This protocol is a generalized representation based on patent literature.[4] Exact conditions
may vary.

Materials:

¢ N,N-Dimethylethanolamine

o Ethylene oxide

o Catalyst (e.g., sodium methoxide)
Equipment:

o Autoclave reactor equipped with a stirrer, temperature and pressure controls, and an
ethylene oxide inlet.

« Distillation apparatus.

Procedure:

o Charge the autoclave with N,N-dimethylethanolamine and the catalyst.
e Purge the reactor with an inert gas (e.g., nitrogen).

e Heat the mixture to the desired reaction temperature (e.g., 80-120 °C).

« Introduce ethylene oxide into the reactor under pressure, maintaining the desired
temperature.

 After the reaction is complete (indicated by a drop in pressure), cool the reactor.

e The crude product is then purified by fractional distillation under reduced pressure to isolate
2-[2-(Dimethylamino)ethoxy]ethanol.[4]
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Caption: Generalized workflow for the synthesis and purification of 2-[2-
(Dimethylamino)ethoxy]ethanol.

Analytical Methods
Standard analytical techniques are employed for the characterization and quality control of 2-

[2-(Dimethylamino)ethoxy]ethanol.

o Gas Chromatography-Mass Spectrometry (GC-MS): This is a primary method for identifying
and quantifying the compound and any impurities.[1]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are used to confirm
the chemical structure.[1][5]

Applications

The primary application of 2-[2-(Dimethylamino)ethoxy]ethanol is as a catalyst in the production
of polyurethane foams. It acts as a blowing catalyst, promoting the reaction between water and
isocyanate to generate carbon dioxide, which expands the foam.

Experimental Protocol: Preparation of Flexible
Polyurethane Foam (Generalized)
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This protocol is a generalized representation based on patent literature and technical articles.

[6]7]

Materials:

Polyol (e.g., polyether polyol)

Isocyanate (e.g., Toluene diisocyanate - TDI)

Water (blowing agent)

2-[2-(Dimethylamino)ethoxy]ethanol (catalyst)

Silicone surfactant (foam stabilizer)

Other catalysts (e.g., tin-based gelling catalyst)
Equipment:

e High-speed mixer

» Mold

Procedure:

In a suitable container, premix the polyol, water, silicone surfactant, and 2-[2-
(Dimethylamino)ethoxy]ethanol.

In a separate container, measure the required amount of isocyanate.

Add the isocyanate to the polyol premix and immediately begin high-speed mixing for a short
duration (e.g., 5-10 seconds).

Quickly pour the reacting mixture into a mold and allow it to rise and cure.

The foam is typically allowed to cure for at least 24 hours before being cut or tested.
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Caption: Generalized workflow for the preparation of flexible polyurethane foam.

Biological Activity and Signaling Pathways

Extensive literature searches did not reveal any direct involvement of 2-[2-
(Dimethylamino)ethoxy]ethanol in specific biological or chemical signaling pathways.
Toxicological studies in rats have shown that the compound is readily absorbed through the
skin but is not significantly metabolized, with the unchanged compound being the primary
component excreted in urine.[8] Notably, the lowest concentrations of the compound were
found in the brain, suggesting limited penetration of the blood-brain barrier.[8] This
pharmacokinetic profile makes it unlikely that 2-[2-(Dimethylamino)ethoxy]ethanol has
significant direct effects on central nervous system signaling pathways. The available data
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points to its primary role as an industrial chemical with low systemic toxicity under the tested
conditions.[8]

Safety Information

2-[2-(Dimethylamino)ethoxy]ethanol is classified as a combustible liquid and can cause skin
irritation and serious eye damage. It is harmful if it comes into contact with the skin. Appropriate
personal protective equipment, including gloves and eye protection, should be worn when
handling this chemical.[3] For detailed safety information, please refer to the Safety Data Sheet
(SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1268181#2-2-dimethylamino-ethoxy-ethanol-
synonyms-and-alternative-names]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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